Cas no 1206997-51-4 (2,4-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,3-thiazole-5-carboxamide)

• Product Name: 2,4-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,3-thiazole-5-carboxamide
• CAS No: 1206997-51-4
• MF: C₁₉H₁₇N₇OS
• MW: 391.449580907822
• CID: 5932614
• PubChem ID: 45502447
• Update Time: 2025-05-21

2,4-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,3-thiazole-5-carboxamide
• 2,4-dimethyl-N-[4-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]-1,3-thiazole-5-carboxamide
• F5564-0144
• 1206997-51-4
• N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2,4-dimethylthiazole-5-carboxamide
• AKOS024513747
• 2,4-dimethyl-N-(4-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)-1,3-thiazole-5-carboxamide
• VU0647354-1

• Inchi： 1S/C19H17N7OS/c1-12-18(28-13(2)23-12)19(27)25-15-6-4-14(5-7-15)24-16-10-17(21-11-20-16)26-9-3-8-22-26/h3-11H,1-2H3,(H,25,27)(H,20,21,24)
• InChI Key： FILOCEKBCCQGGS-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C(NC3=CC(N4C=CC=N4)=NC=N3)C=C2)=O)=C(C)N=C1C

Computed Properties

• Exact Mass: 391.12152936g/mol
• Monoisotopic Mass: 391.12152936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,4-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,3-thiazole-5-carboxamide

Recent Advances in the Study of 2,4-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,3-thiazole-5-carboxamide (CAS: 1206997-51-4)

The compound 2,4-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,3-thiazole-5-carboxamide (CAS: 1206997-51-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique thiazole and pyrimidine core, has been investigated for its potential as a kinase inhibitor, particularly targeting pathways involved in cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific tyrosine kinases, such as c-Met and ALK, which are implicated in various malignancies. Structural-activity relationship (SAR) studies have revealed that the presence of the pyrazole and thiazole moieties is critical for maintaining high binding affinity and selectivity. Furthermore, modifications to the pyrimidine ring have been explored to enhance metabolic stability and oral bioavailability, addressing some of the initial challenges observed in early-stage development.

In vitro and in vivo studies have demonstrated the compound's potent anti-proliferative effects against cancer cell lines, particularly those with dysregulated kinase signaling. For instance, in a recent study published in the Journal of Medicinal Chemistry, the compound exhibited significant tumor growth inhibition in xenograft models of non-small cell lung cancer (NSCLC) with minimal off-target effects. These results underscore its potential as a candidate for further clinical development.

Beyond oncology, preliminary data suggest that 2,4-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,3-thiazole-5-carboxamide may also have applications in treating inflammatory and autoimmune disorders. Its ability to modulate immune responses by targeting key signaling nodes in immune cells is currently under investigation. Researchers are particularly interested in its potential to inhibit cytokine production, which could make it a valuable therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the compound's development. Issues such as solubility, formulation stability, and potential drug-drug interactions need to be addressed to advance it into clinical trials. Recent efforts have focused on developing prodrug derivatives and nanoparticle-based delivery systems to overcome these hurdles. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, 2,4-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,3-thiazole-5-carboxamide represents a compelling case study in the rational design of kinase inhibitors. Its multifaceted pharmacological profile and recent advancements in structural optimization highlight its potential as a versatile therapeutic agent. Continued research into its mechanisms and applications will be critical for realizing its full clinical potential.